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Compound of Interest

Compound Name:
Benzyl 4-

formylcyclohexylcarbamate

Cat. No.: B113280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

hypothetical framework for the synthesis and characterization of Benzyl 4-
formylcyclohexylcarbamate. This information is intended to support research and

development activities in medicinal chemistry and materials science.

Chemical Properties
Benzyl 4-formylcyclohexylcarbamate is a carbamate derivative containing a benzyl

protecting group and a formyl functional group attached to a cyclohexane ring. Its structure

makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the

development of pharmaceuticals and specialty polymers.

The key quantitative data for Benzyl cis-4-formylcyclohexylcarbamate are summarized in the

table below.
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Property Value Reference

Molecular Formula C₁₅H₁₉NO₃ [1][2]

Molecular Weight 261.32 g/mol [1][2][3]

Appearance White solid [3]

Purity ≥ 98% (by HPLC) [3]

Storage Conditions 0-8°C [3]

Logical Relationship of Chemical Data
The following diagram illustrates the fundamental relationship between the compound's name,

its elemental composition (molecular formula), and its resulting molecular weight.
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Figure 1: Core Chemical Data Relationship

Benzyl 4-formylcyclohexylcarbamate Molecular Formula
C₁₅H₁₉NO₃

 is described by Molecular Weight
261.32 g/mol

 results in
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Figure 2: Synthesis and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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